molecular formula C8H11F3N2O B054322 8-Trifluoroacetyl-3,8-diazabicyclo(3.2.1)octane CAS No. 116143-28-3

8-Trifluoroacetyl-3,8-diazabicyclo(3.2.1)octane

Cat. No.: B054322
CAS No.: 116143-28-3
M. Wt: 208.18 g/mol
InChI Key: PXAZOFUOBLKJPZ-UHFFFAOYSA-N
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Description

8-Trifluoroacetyl-3,8-diazabicyclo(3.2.1)octane, also known as this compound, is a useful research compound. Its molecular formula is C8H11F3N2O and its molecular weight is 208.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

116143-28-3

Molecular Formula

C8H11F3N2O

Molecular Weight

208.18 g/mol

IUPAC Name

1-(3,8-diazabicyclo[3.2.1]octan-8-yl)-2,2,2-trifluoroethanone

InChI

InChI=1S/C8H11F3N2O/c9-8(10,11)7(14)13-5-1-2-6(13)4-12-3-5/h5-6,12H,1-4H2

InChI Key

PXAZOFUOBLKJPZ-UHFFFAOYSA-N

SMILES

C1CC2CNCC1N2C(=O)C(F)(F)F

Canonical SMILES

C1CC2CNCC1N2C(=O)C(F)(F)F

Synonyms

3,8-Diazabicyclo[3.2.1]octane, 8-(trifluoroacetyl)- (9CI)

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the 3-benzyl-8-trifluoroacetyl-3,8-diazabicyclo-(3.2.1)octane hydrochloride in 50 mL of methanol was hydrogenated at atmospheric pressure in the presence of 10% Pd/C (0.5 g) until the theoretical quantity of hydrogen was absorbed. The mixture was filtered and the filtrate was evaporated to dryness to yield 1.08 g of titled compound as a white solid. MP 224° C. (dec).
Name
3-benzyl-8-trifluoroacetyl-3,8-diazabicyclo-(3.2.1)octane hydrochloride
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0 (± 1) mol
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reactant
Reaction Step One
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0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Three
Name
Quantity
0.5 g
Type
catalyst
Reaction Step Four

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